Cas no 35589-22-1 (Myricetin 3-alpha-L-arabinofuranoside)

• Product Name: Myricetin 3-alpha-L-arabinofuranoside
• CAS No: 35589-22-1
• MF: C₂₀H₁₈O₁₂
• MW: 450.349727153778
• CID: 319790
• PubChem ID: 14524431
• Update Time: 2025-05-27

Myricetin 3-alpha-L-arabinofuranoside Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,3-(a-L-arabinofuranosyloxy)-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-
• Betmidin
• Myricetin 3-alpha-L-arabinofuranoside
• MEGxp0_000877
• LMPK12112433
• 35589-22-1
• FS-8177
• 3-[(2S,3R,4R,5S)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)chromen-4-one
• CHEBI:168235
• AKOS040763480
• CHEMBL497046
• 3-((2S,3R,4R,5S)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl)oxy-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)chromen-4-one
• 3-{[(2S,3R,4R,5S)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy}-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)chromen-4-one

• Inchi： 1S/C20H18O12/c21-5-12-15(27)17(29)20(31-12)32-19-16(28)13-8(23)3-7(22)4-11(13)30-18(19)6-1-9(24)14(26)10(25)2-6/h1-4,12,15,17,20-27,29H,5H2/t12-,15-,17+,20-/m0/s1
• InChI Key： OXJKSVCEIOYZQL-IEGSVRCHSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]1CO)O)O)OC1C(C2C(=CC(=CC=2OC=1C1C=C(C(=C(C=1)O)O)O)O)O)=O

Computed Properties

• Exact Mass: 450.07982601g/mol
• Monoisotopic Mass: 450.07982601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 207
• XLogP3: 0.6

Experimental Properties

• Color/Form: Yellow powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-3-O-glycosides

Additional information on Myricetin 3-alpha-L-arabinofuranoside

Unlocking the Potential of Myricetin 3-alpha-L-arabinofuranoside (CAS No. 35589-22-1): A Comprehensive Guide

In the realm of natural flavonoids, Myricetin 3-alpha-L-arabinofuranoside (CAS No. 35589-22-1) stands out as a bioactive compound with significant scientific and commercial interest. This glycosylated derivative of myricetin combines the antioxidant prowess of its parent molecule with unique bioavailability properties, making it a focal point for researchers exploring nutraceuticals, cosmeceuticals, and functional foods. As consumers increasingly seek plant-based antioxidants and natural anti-aging solutions, this compound has garnered attention for its multifaceted applications.

The molecular structure of Myricetin 3-alpha-L-arabinofuranoside features an alpha-L-arabinofuranosyl moiety attached to the myricetin aglycone, enhancing its solubility compared to non-glycosylated flavonoids. This structural nuance addresses one of the most frequently searched queries in phytochemistry: "How does glycosylation affect flavonoid absorption?" Studies suggest that the arabinofuranoside modification may improve intestinal uptake, positioning this compound as a promising candidate for bioavailability-enhanced formulations – a hot topic in nutraceutical development circles.

Recent breakthroughs in metabolomics research have identified Myricetin 3-alpha-L-arabinofuranoside as a marker compound in several medicinal plants, including Cyclopia genistoides (honeybush tea). This aligns with growing consumer interest in botanical traceability and authenticity testing, particularly for premium herbal products. Analytical methods like UHPLC-MS/MS now enable precise quantification of this compound, addressing another common search: "How to measure myricetin derivatives in complex matrices?"

The compound's radical scavenging capacity (measured by ORAC and DPPH assays) outperforms many common antioxidants, sparking innovation in stable formulations for skincare. Formulators increasingly combine it with ferulic acid or vitamin C derivatives – combinations frequently queried in cosmetic chemistry forums. Its ability to modulate Nrf2 pathway activation further supports its inclusion in anti-pollution skincare products, a market projected to exceed $8 billion by 2025.

In metabolic health applications, preliminary research suggests Myricetin 3-alpha-L-arabinofuranoside may influence glucose metabolism through AMPK activation – a mechanism dominating searches for "natural compounds for metabolic syndrome." While clinical evidence remains limited, this potential has driven inclusion in blood sugar support supplements, often paired with berberine or cinnamon extracts.

From a regulatory standpoint, the compound's GRAS (Generally Recognized As Safe) status in certain jurisdictions facilitates its use in functional beverages and fortified foods. However, manufacturers must navigate varying global regulations – a common pain point reflected in searches for "flavonoid glycoside approval status." Proper documentation of the CAS No. 35589-22-1 is crucial for international trade compliance.

The biosynthesis pathway of Myricetin 3-alpha-L-arabinofuranoside involves specific glycosyltransferases, making it a target for synthetic biology approaches. This intersects with trending searches about "sustainable production of rare flavonoids" as researchers explore yeast fermentation systems to overcome supply chain limitations of plant extraction.

Analytical challenges remain a key discussion point, particularly regarding the differentiation of 3-alpha-L-arabinofuranoside from other myricetin glycosides. Advanced techniques like chiral chromatography and 2D-NMR are increasingly employed, addressing the technical query "how to distinguish flavonoid anomers." These methodologies support quality control in standardized extracts where precise quantification matters.

As the scientific community continues to unravel the potential of Myricetin 3-alpha-L-arabinofuranoside, its applications span from sports nutrition (for oxidative stress management) to pet supplements (leveraging its palatability advantages over non-glycosylated flavonoids). The compound exemplifies how targeted glycosylation can enhance both the functionality and commercial viability of plant secondary metabolites in today's health-conscious market.